6-Amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid

• Molecular Formula: C9H12F3NO2
• Molecular Weight: 223.19 g/mol
• IUPAC Name: 2-amino-2-(trifluoromethyl)spiro[3.3]heptane-6-carboxylic acid
• InChI: InChI=1S/C9H12F3NO2/c10-9(11,12)8(13)3-7(4-8)1-5(2-7)6(14)15/h5H,1-4,13H2,(H,14,15)
• InChI Key: XXZWIOKMOMJQMA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CC(C2)(C(F)(F)F)N)C(=O)O

Description

6-Amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid is a spirocyclic compound featuring a bicyclic spiro[3.3]heptane core substituted with an amino group and a trifluoromethyl group at the 6-position, along with a carboxylic acid at the 2-position. This structure combines rigidity from the spiro system with functional groups that influence electronic properties, solubility, and biological interactions.

Preparation Methods

Key Synthetic Precursor: 1,1-Bis(bromomethyl)-3,3-difluorocyclobutane

• Synthesized from dialkyl 3,3-difluorocyclobutane-1,1-dicarboxylate via deoxofluorination of cyclobutanone derivatives.
• This precursor enables the construction of the spiro[3.3]heptane scaffold through double alkylation reactions.

Convergent Double Alkylation

• The spirocyclic core is formed by reacting 1,1-bis(bromomethyl)-3,3-difluorocyclobutane with binucleophiles under basic conditions.
• This step is crucial for introducing the spiro junction and setting the stage for further functionalization.

Detailed Preparation Method

Step 1: Synthesis of 1,1-Bis(bromomethyl)-3,3-difluorocyclobutane

Reagents & Conditions	Description
Starting material: Dialkyl 3,3-difluorocyclobutane-1,1-dicarboxylate	Prepared by deoxofluorination of cyclobutanone derivatives
Bromination	Reaction with bromine (Br2) in dichloromethane at 0 °C
Base addition	Triethylamine added dropwise to neutralize HBr formed
Workup	Extraction with water and aqueous sodium carbonate, drying, and vacuum distillation

• Yield: Multigram scale synthesis (up to 2.5 kg) with high purity.

Step 2: Formation of the Spirocyclic Intermediate

Reagents & Conditions	Description
Nucleophile (e.g., amine or malonate derivatives)	Reacted with 1,1-bis(bromomethyl)-3,3-difluorocyclobutane in dichloromethane or DMF
Temperature	0 °C to room temperature
Reaction time	Overnight stirring
Workup	Extraction, drying, and purification by trituration or chromatography

• This step introduces the amino functionality and sets the stage for carboxylation.

Alternative Synthetic Route via Boc-Protected Intermediates

A related approach involves the synthesis of Boc-protected amino spiro compounds, which can be deprotected to yield the free amino acid.

Step	Description	Reagents & Conditions	Yield (%)
1	Acylation of precursor with p-dimethylamino-azo-benzene acyl chlorides	Methylene dichloride, triethylamine, 0 °C to room temp	~100%
2	Cyanide substitution	Sodium cyanide in N,N-dimethylformamide, room temp	~62%
3	Hydrolysis and deprotection	KOH in ethanol/water, room temp, acidification	~62%

• This three-step sequence provides a route to Boc-protected spiro amino acids, which can be converted to the target compound by deprotection.

Summary Table of Preparation Methods

Step	Method Description	Key Reagents	Solvent	Temperature	Yield (%)	Notes
1	Bromination of difluorocyclobutane dicarboxylate	Br2, Et3N	CH2Cl2	0 °C	High (multigram scale)	Key precursor synthesis
2	Double alkylation to form spirocyclic intermediate	Binucleophiles	CH2Cl2 or DMF	0 °C to RT	Moderate to high	Introduces amino group
3	Hydrolysis to carboxylic acid	KOH	EtOH/H2O	RT	Moderate	Final acid formation
Alternative	Boc-protected intermediate synthesis	Acyl chlorides, NaCN, KOH	CH2Cl2, DMF, EtOH/H2O	0 °C to RT	38.4% overall	Industrially scalable

Research Findings and Practical Considerations

• The convergent synthetic strategy allows for efficient multigram-scale production of the spirocyclic scaffold with high purity and reproducibility.
• The use of fluorinated cyclobutane precursors is critical for introducing the trifluoromethyl group and maintaining conformational rigidity.
• Reaction conditions such as temperature control during bromination and alkylation steps are essential to minimize side reactions and maximize yield.
• Boc-protection strategies provide flexibility for further functionalization and purification, facilitating industrial application.
• Purification typically involves extraction, drying, and chromatographic techniques to achieve >97% purity, suitable for pharmaceutical research.

Chemical Reactions Analysis

Types of Reactions

6-Amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The carboxylic acid group can be reduced to an alcohol or aldehyde.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amino group can yield nitro derivatives, while reduction of the carboxylic acid group can produce alcohols.

Scientific Research Applications

Medicinal Chemistry

The compound has been explored for its potential as a bioactive molecule due to its ability to interact with biological systems. The trifluoromethyl group is known to enhance the pharmacological properties of compounds by improving metabolic stability and bioavailability.

Case Study:
Research has indicated that compounds with similar structures exhibit activity against various cancer cell lines, suggesting that 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid could be a lead compound in the development of new anticancer agents.

Synthetic Organic Chemistry

This compound serves as a versatile building block in organic synthesis. Its spirocyclic nature allows for the creation of complex molecular architectures through various coupling reactions.

Applications:

• Synthesis of Spiro Compounds : It can be used to create other spirocyclic derivatives that may possess unique properties.
• Functionalization : The amino and carboxylic acid groups provide sites for further chemical modifications.

Materials Science

Due to its unique chemical structure, this compound can be utilized in the development of advanced materials, such as polymers and coatings that require specific mechanical or thermal properties.

Research Insight:
Studies have shown that incorporating trifluoromethylated compounds into polymer matrices can significantly enhance their thermal stability and chemical resistance.

Mechanism of Action

The mechanism by which 6-Amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The trifluoromethyl group can enhance the compound’s binding affinity and selectivity, while the spirocyclic structure can provide rigidity and stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Acidity and Reactivity

The table below compares key properties of 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid with analogues differing in substituents at the 6-position:

Compound Name	Substituents (6-position)	Molecular Formula	Molecular Weight	Key Functional Groups	pKa (Carboxylic Acid)*
6-Amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid	-NH₂, -CF₃	C₈H₁₁F₃N₂O₂	224.18	Amino, Trifluoromethyl, COOH	~3.5–4.0 (estimated)
6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid ()	-CH₃, -CH₃	C₁₀H₁₆O₂	168.23	Methyl, COOH	~4.5–5.0
6-Methoxy-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid ()	-OCH₃, -CF₃	C₉H₁₁F₃O₃	224.18	Methoxy, Trifluoromethyl, COOH	~3.8–4.3
6-Hydroxyspiro[3.3]heptane-2-carboxylic acid ()	-OH	C₈H₁₂O₃	156.18	Hydroxyl, COOH	~4.0–4.5
6-Cyano-2-oxaspiro[3.3]heptane-6-carboxylic acid ()	-CN, -O- (oxa ring)	C₈H₉NO₃	167.16	Cyano, COOH, Oxa ring	~2.5–3.0

*Estimated based on substituent electronic effects. Trifluoromethyl and cyano groups lower pKa via electron withdrawal, while methyl and methoxy groups raise it .

Key Observations:

• Acidity: The trifluoromethyl group in the target compound significantly lowers the carboxylic acid pKa compared to dimethyl or methoxy analogues. The cyano-substituted oxa derivative () exhibits the lowest pKa due to the combined electron-withdrawing effects of -CN and the oxygen atom in the spiro ring.
• Solubility: The amino group in the target compound enables zwitterion formation with the carboxylic acid, improving aqueous solubility compared to hydrophobic methyl or methoxy derivatives .
• Synthetic Accessibility: Boc-protected derivatives (e.g., 6-(Boc-amino)spiro[3.3]heptane-2-carboxylic acid, ) are intermediates in synthesizing the target compound. Deprotection yields the free amino group but requires careful handling due to reactive intermediates .

Structural and Conformational Analysis

• Spiro Ring Rigidity : The spiro[3.3]heptane core imposes conformational constraints, enhancing binding specificity to biological targets. Derivatives with oxa rings () or additional heteroatoms may exhibit altered ring strain and stability .

Biological Activity

6-Amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid (CAS: 1373483-13-6) is a synthetic compound with significant potential in medicinal chemistry due to its unique structural features and biological activities. This compound belongs to the class of spiro compounds, characterized by a spirocyclic structure that can mimic various bioactive molecules.

Chemical Structure and Properties

• Chemical Formula : C$_9$H$_{12}$F$_3$NO$_2$
• Molecular Weight : 223.2 g/mol
• IUPAC Name : 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid
• Purity : Typically available at 97% purity

The compound features a trifluoromethyl group, which is known to enhance lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Pharmacological Profile

The biological activity of 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid has been explored in various studies, revealing its potential as an inhibitor of key biological pathways.

Inhibition of Hedgehog Signaling Pathway

One of the significant findings regarding this compound is its inhibitory effect on the Hedgehog signaling pathway, which is crucial in various developmental processes and is implicated in several cancers. In a comparative study, the compound exhibited micromolar inhibition levels:

Compound	IC50 (µM)
Sonidegib	0.0015
Trans-76	0.48
Cis-76	0.24

This indicates that while the spiro compound shows reduced potency compared to Sonidegib, it still retains significant biological activity that could be harnessed for therapeutic applications .

Study on Metabolic Stability

Research has demonstrated that the incorporation of spiro[3.3]heptane into drug structures can affect their metabolic stability. For instance, when comparing the metabolic stability of Sonidegib with its spiro analogs:

Compound	CLint (μL min$^{-1}$ mg$^{-1}$)	t1/2 (min)
Sonidegib	18	93
Trans-76	36	47
Cis-76	156	11

The results suggest that while some analogs may exhibit reduced metabolic stability, they could still offer advantages in terms of bioavailability and therapeutic efficacy .

Mechanistic Insights

The mechanism by which 6-amino-6-(trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid exerts its biological effects is believed to involve modulation of protein interactions within the Hedgehog signaling pathway. This pathway's dysregulation is often linked to tumorigenesis, making this compound a candidate for further investigation as an anti-cancer agent.